Cas no 22734-48-1 (L-Cysteine, S-(2-carboxy-1-methylpropyl)-)

• Product Name: L-Cysteine, S-(2-carboxy-1-methylpropyl)-
• CAS No: 22734-48-1
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 237934
• PubChem ID: 54365429
• Update Time: 2025-04-19

L-Cysteine, S-(2-carboxy-1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-(2-carboxy-1-methylpropyl)-
• 3-[(2R)-2-amino-2-carboxyethyl]sulfanyl-2-methylbutanoic acid
• 3-{[(2R)-2-Amino-2-carboxyethyl]sulfanyl}-2-methylbutanoic acid
• DTXSID60710855
• 22734-48-1

• Inchi： 1S/C8H15NO4S/c1-4(7(10)11)5(2)14-3-6(9)8(12)13/h4-6H,3,9H2,1-2H3,(H,10,11)(H,12,13)/t4?,5?,6-/m0/s1
• InChI Key： UPLONTTVKNUNDF-WRVKLSGPSA-N
• SMILES： S(C[C@@H](C(=O)O)N)C(C)C(C(=O)O)C

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 126Ų